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Compound of Interest

Methyl 1-
Compound Name:
cyanocyclobutanecarboxylate

Cat. No.: B1328054

In-Depth Technical Guide: Methyl 1-
cyanocyclobutanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties
and relevant experimental methodologies for Methyl 1-cyanocyclobutanecarboxylate, a key
building block in synthetic organic chemistry, particularly in the development of novel
therapeutic agents.

Physicochemical Properties

The fundamental molecular attributes of Methyl 1-cyanocyclobutanecarboxylate are
summarized below.

Property Value Source
Molecular Formula C7H9NO2 [1]
Molecular Weight 139.15 g/mol [1]

Experimental Protocols
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Detailed experimental procedures are crucial for the successful application and study of Methyl
1-cyanocyclobutanecarboxylate. While specific protocols can vary based on the
experimental goals, the following outlines a general synthetic approach.

Synthesis of Methyl 1-cyanocyclobutanecarboxylate

A common method for the synthesis of Methyl 1-cyanocyclobutanecarboxylate involves the
reaction of a suitable starting material with a cyanide source, followed by esterification.

Disclaimer: The following is a generalized protocol and should be adapted and optimized based
on specific laboratory conditions and safety guidelines.

Materials:

e Cyclobutanone

o Potassium cyanide (KCN)

o Ammonium chloride (NH4Cl)

e Methanol (CHsOH)

o Sulfuric acid (H2S0a4)

o Diethyl ether

e Magnesium sulfate (MgSQOa)

e Sodium bicarbonate (NaHCO3)

Procedure:

e Cyanohydrin Formation:

[¢]

In a well-ventilated fume hood, dissolve potassium cyanide in water.

o

Cool the solution in an ice bath and slowly add a solution of ammonium chloride.

o

To this mixture, add cyclobutanone dropwise while maintaining the low temperature.
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o Stir the reaction mixture for several hours to allow for the formation of the cyanohydrin
intermediate.

o Esterification:

[¢]

Carefully add concentrated sulfuric acid to methanol in a separate flask, ensuring the
mixture remains cool.

[¢]

Add the cyanohydrin intermediate to the acidic methanol solution.

Heat the reaction mixture to reflux for several hours.

[e]

o

Monitor the reaction progress using an appropriate analytical technique (e.g., Thin Layer
Chromatography).

e Work-up and Purification:

o After the reaction is complete, cool the mixture and neutralize it with a saturated solution
of sodium bicarbonate.

o Extract the product into diethyl ether.
o Wash the organic layer with brine, dry it over anhydrous magnesium sulfate, and filter.
o Remove the solvent under reduced pressure to obtain the crude product.

o Purify the crude product by vacuum distillation or column chromatography to yield pure
Methyl 1-cyanocyclobutanecarboxylate.

Logical Workflow for Synthesis

The synthesis of Methyl 1-cyanocyclobutanecarboxylate can be visualized as a sequential
process, starting from commercially available precursors and proceeding through key chemical
transformations to yield the final product.
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Caption: Synthetic pathway for Methyl 1-cyanocyclobutanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyanocyclobutanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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